Cas no 16874-98-9 (2,5-Thiazolidinedione, 4-(phenylmethyl)-)
16874-98-9 structure
Product Name:2,5-Thiazolidinedione, 4-(phenylmethyl)-
CAS No:16874-98-9
MF:C10H9NO2S
MW:207.248961210251
CID:1349675
PubChem ID:18998872
Update Time:2025-04-20
2,5-Thiazolidinedione, 4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Thiazolidinedione, 4-(phenylmethyl)-
- 4-benzylthiazolidine-2,5-dione
- 16874-98-9
- SCHEMBL4940660
- DA-21346
- 4-(Phenylmethyl)-2,5-thiazolidinedione
- DTXSID901282913
-
- Inchi: 1S/C10H9NO2S/c12-9-8(11-10(13)14-9)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,13)
- InChI Key: CIQVLEHLSFEAEY-UHFFFAOYSA-N
- SMILES: S1C(NC(C1=O)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 207.03547
- Monoisotopic Mass: 207.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 71.5Ų
Experimental Properties
- PSA: 46.17
2,5-Thiazolidinedione, 4-(phenylmethyl)- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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